Cas no 1443306-76-0 (trans-2-[3-(Trifluoromethoxy)phenyl]cyclohexanol)

• Product Name: trans-2-[3-(Trifluoromethoxy)phenyl]cyclohexanol
• CAS No: 1443306-76-0
• MF: C₁₃H₁₅F₃O₂
• MW: 260.252214670181
• MDL: MFCD22373459
• CID: 5150817
• Update Time: 2026-03-03

trans-2-[3-(Trifluoromethoxy)phenyl]cyclohexanol Chemical and Physical Properties

Names and Identifiers

• trans-2-[3-(Trifluoromethoxy)phenyl]cyclohexanol

• MDL： MFCD22373459
• Inchi： 1S/C13H15F3O2/c14-13(15,16)18-10-5-3-4-9(8-10)11-6-1-2-7-12(11)17/h3-5,8,11-12,17H,1-2,6-7H2/t11-,12+/m0/s1
• InChI Key： XEAJLCJMDSDZPL-NWDGAFQWSA-N
• SMILES： [C@@H]1(O)CCCC[C@H]1C1=CC=CC(OC(F)(F)F)=C1

Additional information on trans-2-[3-(Trifluoromethoxy)phenyl]cyclohexanol

Introduction to trans-2-[3-(Trifluoromethoxy)phenyl]cyclohexanol (CAS No. 1443306-76-0)

trans-2-[3-(Trifluoromethoxy)phenyl]cyclohexanol, identified by its CAS number 1443306-76-0, is a significant compound in the field of chemical and pharmaceutical research. This molecule, characterized by its cyclohexanol backbone and a trifluoromethoxy-substituted phenyl ring, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry.

The compound's structure consists of a cyclohexanol moiety linked to a phenyl ring that is further modified with a trifluoromethoxy group. This arrangement imparts specific electronic and steric properties, making it a valuable scaffold for the development of novel pharmaceutical agents. The presence of the trifluoromethoxy group enhances the molecule's lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a growing interest in the synthesis and application of fluorinated aromatic compounds due to their enhanced biological activity and improved pharmacokinetic profiles. The compound trans-2-[3-(Trifluoromethoxy)phenyl]cyclohexanol exemplifies this trend, as it combines the benefits of fluorine substitution with the flexibility provided by the cyclohexanol ring.

The synthesis of trans-2-[3-(Trifluoromethoxy)phenyl]cyclohexanol involves multi-step organic transformations, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and reduction reactions. These synthetic pathways highlight the compound's complexity and the expertise required to produce it in high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the phenyl ring.

The pharmacological potential of trans-2-[3-(Trifluoromethoxy)phenyl]cyclohexanol has been explored in several preclinical studies. Its structural features suggest that it may interact with various biological targets, including enzymes and receptors involved in inflammation, pain perception, and neurotransmission. Preliminary data indicate that this compound exhibits promising activity in models of acute and chronic pain, making it a candidate for further development as an analgesic agent.

In addition to its potential therapeutic applications, trans-2-[3-(Trifluoromethoxy)phenyl]cyclohexanol has been investigated for its role in chemical biology research. The trifluoromethoxy group provides a handle for further functionalization, allowing researchers to design derivatives with tailored biological properties. This flexibility makes it an attractive scaffold for structure-activity relationship (SAR) studies aimed at optimizing drug-like characteristics.

The compound's stability under various conditions has also been assessed, demonstrating its suitability for industrial-scale production. Studies have shown that trans-2-[3-(Trifluoromethoxy)phenyl]cyclohexanol remains stable under ambient temperatures and standard storage conditions, ensuring its viability for commercial applications.

The growing body of research on fluorinated compounds underscores their importance in modern drug discovery. The unique properties of molecules like trans-2-[3-(Trifluoromethoxy)phenyl]cyclohexanol highlight the need for continued exploration in this area. Future studies are expected to delve deeper into its mechanism of action and explore new therapeutic avenues where this compound could make a significant impact.

In conclusion, represents a promising candidate in the realm of pharmaceutical research. Its distinctive structure, synthetic accessibility, and potential biological activity position it as a valuable asset for both academic and industrial researchers. As our understanding of fluorinated compounds evolves, so too will the applications of this remarkable molecule.